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Compound of Interest

Compound Name: Octyl butyrate

Cat. No.: B087054 Get Quote

The proper management and disposal of chemical waste are paramount for ensuring

laboratory safety and environmental compliance. This document provides a comprehensive,

step-by-step guide for the safe disposal of octyl butyrate, tailored for researchers, scientists,

and drug development professionals. While some safety data sheets (SDS) indicate that octyl
butyrate is not classified as a hazardous substance under OSHA regulations, it is considered

best practice within a professional laboratory setting to manage all chemical reagents, including

esters, as regulated chemical waste to ensure maximum safety and compliance.[1][2][3][4] This

material should not be disposed of in the regular trash or down the sewer system.[5][6]

Safety and Handling Summary
Before handling, it is essential to be aware of the material's properties and potential hazards.

While octyl butyrate has low acute toxicity, it can cause mild skin and eye irritation.[1][3]

Always observe good industrial hygiene practices and wear appropriate Personal Protective

Equipment (PPE).[3]

Quantitative Data Summary

The following table summarizes key quantitative data for octyl butyrate.
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Property Value

CAS Number 110-39-4

Molecular Formula C₁₂H₂₄O₂

Physical State Liquid

Appearance Colorless to pale yellow liquid

Flash Point > 93.3 °C (> 200.0 °F) [Closed Cup]

HMIS Rating Health: 1, Flammability: 1, Physical Hazard: 0

[Sources:[1],[2],[3],[7]]

Operational Disposal Protocol
Follow these procedural steps to ensure the safe and compliant disposal of octyl butyrate
waste.

Step 1: Waste Characterization and Segregation
Treat all octyl butyrate, whether used or unused, as a regulated chemical waste.[4] Do not mix

it with other waste streams unless explicitly permitted by your institution's Environmental Health

and Safety (EHS) department. Store it separately from incompatible materials such as strong

oxidizing agents and strong reducing agents.[3][8]

Step 2: Containerization
Select a Proper Container: Use a chemically compatible and leak-proof container with a

secure, screw-on cap.[9] Plastic containers are often preferred to minimize the risk of

breakage.[5] The original product container may be used if it is in good condition.

Keep Container Closed: The waste container must remain closed at all times, except when

you are adding waste.[8][9] This prevents the release of vapors and protects against spills.

Step 3: Labeling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.vigon.com/product/octyl-butyrate/?doc=MSDS/502299_vigon_sds_us_english.pdf&namee=OctylButyrateSDS
https://www.fishersci.com/store/msds?partNumber=AAB24978&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://breezeipl.com/downlod/MSDS/Octyl%20Butyrate%20-%20MSDS.pdf
https://www.chemimpex.com/products/34735
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
http://breezeipl.com/downlod/MSDS/Octyl%20Butyrate%20-%20MSDS.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper labeling is critical for regulatory compliance and safety. As soon as the first drop of

waste is added, affix a "Hazardous Waste" tag or label provided by your EHS office to the

container.[4][5] The label must include the following information:

The words "Hazardous Waste".[5]

Full Chemical Name: "Octyl butyrate". Do not use abbreviations, acronyms, or chemical

formulas.[5]

Quantity: An accurate estimate of the volume or mass of the waste.

Origin: The specific department, building, and room number.[5]

Principal Investigator: The name and contact number of the responsible researcher.[5]

Step 4: Accumulation and Storage
Designated Storage Area: Store the labeled waste container in a designated satellite

accumulation area within your laboratory.[9]

Secondary Containment: Place the primary waste container inside a larger, chemically

compatible secondary container, such as a lab tray or bin.[9] The secondary container must

be able to hold 110% of the volume of the primary container to contain any potential leaks or

spills.[9]

Adhere to Limits: Be aware of institutional and regulatory limits on the quantity of waste (e.g.,

typically up to 55 gallons) and the accumulation time (e.g., typically 90 days) allowed in a

lab.[9]

Step 5: Spill Management
In the event of a spill, eliminate all ignition sources from the immediate area.[1]

Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, clay, or

commercial sorbents to contain and absorb the liquid.[1]
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Collect Residue: Carefully sweep or scoop the absorbed material into a suitable, sealable

container for disposal.[1][10]

Dispose as Hazardous Waste: The collected spill residue and any contaminated items (e.g.,

gloves, absorbent pads) must be disposed of as hazardous waste, following the same

containerization and labeling procedures described above.[1][9]

Step 6: Requesting Disposal
Once the waste container is full or has reached its accumulation time limit, submit a chemical

waste pickup request to your institution's EHS department.[5] Complete any required forms,

ensuring all listed chemicals and quantities are accurate.[5] Do not overfill containers.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper management and disposal

of octyl butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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